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Compound of Interest

Compound Name:
2-Methoxy-5-

(trifluoromethyl)benzaldehyde

Cat. No.: B115459 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the mass spectrometric behavior of 2-
Methoxy-5-(trifluoromethyl)benzaldehyde, a key intermediate in pharmaceutical synthesis.

Understanding its fragmentation pattern is crucial for its identification and characterization in

complex matrices.

Predicted Mass Spectral Data
The mass spectral analysis of 2-Methoxy-5-(trifluoromethyl)benzaldehyde (Molecular

Formula: C₉H₇F₃O₂, Molecular Weight: 204.15 g/mol ) is anticipated to yield a series of

characteristic ions under electron ionization (EI).[1] The fragmentation is primarily dictated by

the benzaldehyde core, with influences from the methoxy and trifluoromethyl substituents.

A summary of the predicted major fragment ions, their mass-to-charge ratio (m/z), and their

proposed structures is presented in the table below.
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m/z
Proposed Fragment

Ion
Formula Notes

204 Molecular Ion [M]⁺ [C₉H₇F₃O₂]⁺

The parent ion,

representing the intact

molecule.

203 [M-H]⁺ [C₉H₆F₃O₂]⁺

Loss of a hydrogen

radical from the

aldehyde group, a

common

fragmentation for

benzaldehydes.[2][3]

189 [M-CH₃]⁺ [C₈H₄F₃O₂]⁺

Loss of a methyl

radical from the

methoxy group.

175 [M-CHO]⁺ [C₈H₆F₃O]⁺
Loss of the formyl

radical (CHO).[2]

147 [M-CHO-CO]⁺ [C₇H₆F₃]⁺

Subsequent loss of

carbon monoxide from

the [M-CHO]⁺

fragment.

145 [M-CO-OCH₃]⁺ [C₈H₄F₃]⁺

Loss of a methoxy

radical and carbon

monoxide.

127 [C₇H₄F₃]⁺ [C₇H₄F₃]⁺

A trifluoromethyl-

substituted phenyl

cation.

Proposed Fragmentation Pathway
The fragmentation of 2-Methoxy-5-(trifluoromethyl)benzaldehyde is initiated by the

ionization of the molecule. The resulting molecular ion undergoes a series of competing

fragmentation reactions to produce smaller, stable ions. The primary fragmentation pathways

are visualized in the following diagram.
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Caption: Proposed fragmentation pathway of 2-Methoxy-5-(trifluoromethyl)benzaldehyde.

Experimental Protocol: Gas Chromatography-Mass
Spectrometry (GC-MS)
The following protocol outlines a general procedure for the analysis of 2-Methoxy-5-
(trifluoromethyl)benzaldehyde using GC-MS with electron ionization.

1. Sample Preparation:

Dissolve 1 mg of the sample in 1 mL of a suitable volatile solvent (e.g., dichloromethane or
ethyl acetate).
Perform serial dilutions to achieve a final concentration of approximately 10-100 µg/mL.

2. Gas Chromatography (GC) Conditions:

Injector: Split/splitless injector, operated in splitless mode.
Injector Temperature: 250 °C.
Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.
Column: A non-polar or medium-polarity capillary column (e.g., HP-5MS, 30 m x 0.25 mm
i.d., 0.25 µm film thickness).
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Oven Temperature Program:
Initial temperature: 70 °C, hold for 2 minutes.
Ramp: Increase to 280 °C at a rate of 10 °C/min.
Final hold: Hold at 280 °C for 5 minutes.

3. Mass Spectrometry (MS) Conditions:

Ionization Mode: Electron Ionization (EI).
Ionization Energy: 70 eV.
Source Temperature: 230 °C.
Quadrupole Temperature: 150 °C.
Scan Range: m/z 40-400.
Scan Rate: 2 scans/second.

4. Data Analysis:

Identify the peak corresponding to 2-Methoxy-5-(trifluoromethyl)benzaldehyde in the total
ion chromatogram (TIC).
Extract the mass spectrum for this peak.
Identify the molecular ion and major fragment ions.
Compare the obtained spectrum with the predicted fragmentation pattern and any available
library spectra for confirmation.

Experimental Workflow
The overall workflow for the mass spectrometry analysis is depicted in the diagram below.
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Caption: General workflow for GC-MS analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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